Cas no 2171666-36-5 (3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171666-36-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5844930
• PubChem ID: 165533867
• Update Time: 2025-06-19

3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(1-cyclohexylcyclopropyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171666-36-5
• EN300-1567085

• Inchi： 1S/C28H32N2O5/c31-25(32)16-24(26(33)30-28(14-15-28)18-8-2-1-3-9-18)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,1-3,8-9,14-17H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： WXJQBDOIMOWILL-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC1)C1CCCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171666-36-5)

3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with the CAS number 2171666-36-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a cyclohexylcyclopropyl moiety linked to a carbamoyl group and an amino-propanoic acid segment. The presence of these functional groups not only contributes to the compound's unique chemical properties but also suggests potential interactions with biological targets. Specifically, the 9H-fluoren-9-ylmethoxycarbonyl group is a key feature that enhances the compound's stability and bioavailability, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid aligns well with this trend, as it incorporates elements that are known to interact with enzymes and receptors involved in critical physiological processes. For instance, the amino-propanoic acid segment can potentially interact with proteases and kinases, while the fluorenylmethoxycarbonyl group can enhance binding affinity through hydrophobic interactions.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural features can influence neurotransmitter release and receptor activity, which are crucial for maintaining neural homeostasis. The cyclohexylcyclopropyl moiety, in particular, has been identified as a structural motif that can enhance penetration across the blood-brain barrier, a critical factor for therapeutic efficacy in central nervous system disorders.

The synthesis of 3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves a multi-step process that requires precise control over reaction conditions. The introduction of the carbamoyl group and the fluorenylmethoxycarbonyl moiety are particularly challenging steps that demand expertise in organic synthesis. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating further biological evaluation.

In terms of biological activity, preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These activities are particularly relevant given the growing evidence linking these pathways to chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The 9H-fluoren-9-ylmethoxycarbonyl group plays a significant role in these interactions by modulating enzyme conformation and enhancing binding affinity.

The potential therapeutic applications of 3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid extend beyond neurological disorders. Research suggests that it may also have utility in anti-inflammatory therapies by inhibiting key pro-inflammatory cytokines. Additionally, its structural features make it a promising candidate for developing novel antibiotics or antiviral agents. The ability to modulate enzyme activity without significant off-target effects is a critical factor that enhances its therapeutic potential.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Understanding the complex interplay between chemical structure and biological activity requires a holistic approach that integrates knowledge from multiple scientific disciplines. This collaborative effort has been instrumental in advancing our understanding of how small molecules can be engineered to interact with biological targets effectively.

Looking ahead, further research is needed to fully elucidate the mechanisms by which 3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exerts its biological effects. Preclinical studies will be essential to evaluate its safety profile and pharmacokinetic properties before it can be considered for clinical trials. Additionally, computational modeling and structure-based drug design approaches may provide valuable insights into optimizing its therapeutic potential.

In conclusion, 3-(1-cyclohexylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171666-36-5) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further investigation in various disease areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.